Cas no 953787-55-8 (Pantoprazole Sulfone N-Oxide)

Pantoprazole Sulfone N-Oxide structure
Pantoprazole Sulfone N-Oxide structure
Product Name:Pantoprazole Sulfone N-Oxide
CAS No:953787-55-8
MF:C16H15F2N3O6S
MW:415.368609666824
MDL:MFCD30730078
CID:827235
PubChem ID:23655654
Update Time:2024-10-25

Pantoprazole Sulfone N-Oxide Chemical and Physical Properties

Names and Identifiers

    • Pantoprazole Sulfone N-Oxide
    • 6-(difluoromethoxy)-2-[(3,4-dimethoxy-1-oxidopyridin-1-ium-2-yl)methylsulfonyl]-1H-benzimidazole
    • Pantoprazole Sulfone
    • 2-(((5-(difluoromethoxy)-1H-benzo[d]imidazol-2-yl)sulfonyl) methyl)-3,4-dimethoxypyridine 1-oxide
    • Pantoprazole impurity 5
    • Pantoprazole Sulphone N-Oxide
    • 2-(((6-(Difluoromethoxy)-1H-benzo[d]imidazol-2-yl)sulfonyl)methyl)-3,4-dimethoxypyridine 1-oxide
    • 2-[[[5-(Difluoromethoxy)-1H-benzoimidazole-2-yl]sulfonyl]methyl]-3,4-dimethoxypyridine 1-oxide
    • 2-(((6-(Difluoromethoxy)-1H-benzo[d]imidazol-2-yl)sulfonyl)methyl)-3,4-dime
    • 6-(Difluoromethoxy)-2-[[(3,4-dimethoxy-1-oxido-2-pyridinyl)methyl]sulfonyl]-1H-benzimidazole (ACI)
    • C16H15F2N3O6S
    • 2-(((5-(difluoromethoxy)-1H-benzo[d]imidazol-2-yl)sulfonyl)methyl)-3,4-dimethoxypyridine 1-oxide? (Pantoprazole Impurity
    • 6-(Difluoromethoxy)-2-[(3,4-dimethoxy-1-oxo-1lambda~5~-pyridin-2-yl)methanesulfonyl]-1H-benzimidazole
    • DTXSID50635346
    • SCHEMBL13602089
    • CS-0166179
    • AKOS030631703
    • 953787-55-8
    • 2-(((6-(Difluoromethoxy)-1H-benzo[d]imidazol-2-yl)sulfonyl)methyl)-3,4-dimethoxypyridine1-oxide
    • BNTHABONYHEKQR-UHFFFAOYSA-N
    • Pantoprazole Sulphone N-Oxide; 6-(Difluoromethoxy)-2-[[(3,4-dimethoxy-1-oxido-2-pyridinyl)methyl]sulfonyl]-1H-benzimidazole
    • BS-18275
    • 6-(Difluoromethoxy)-2-[[(3,4-dimethoxy-1-oxido-2-pyridinyl)methyl]sulfonyl]-1H-benzimidazole
    • MDL: MFCD30730078
    • Inchi: 1S/C16H15F2N3O6S/c1-25-13-5-6-21(22)12(14(13)26-2)8-28(23,24)16-19-10-4-3-9(27-15(17)18)7-11(10)20-16/h3-7,15H,8H2,1-2H3,(H,19,20)
    • InChI Key: BNTHABONYHEKQR-UHFFFAOYSA-N
    • SMILES: [O-][N+]1C(CS(C2NC3C(=CC(=CC=3)OC(F)F)N=2)(=O)=O)=C(OC)C(OC)=CC=1

Computed Properties

  • Exact Mass: 415.06500
  • Monoisotopic Mass: 415.06496270g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 7
  • Complexity: 622
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 124
  • XLogP3: 1.4

Experimental Properties

  • Melting Point: 168-170°C (dec.)
  • PSA: 124.35000
  • LogP: 3.66470

Pantoprazole Sulfone N-Oxide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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2-(((6-(Difluoromethoxy)-1H-benzo[d]imidazol-2-yl)sulfonyl)methyl)-3,4-dimethoxypyridine1-oxide
953787-55-8 97%
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$ 201.00 2023-09-06
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Pantoprazole Sulfone N-Oxide Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Hydrogen peroxide ,  Potassium persulfate Solvents: Acetic acid ,  Water ;  rt → 95 °C; 6 h, 95 °C
1.2 Reagents: Sodium hydroxide Solvents: Water ;  neutralized
Reference
Process for preparation of Pantoprazole sodium sulfone N-oxide
, China, , ,

Production Method 2

Reaction Conditions
1.1 Reagents: m-Chloroperbenzoic acid Solvents: Dichloromethane ;  30 min, -10 °C; 10 h, -10 °C
Reference
Synthesis of the impurity of pantoprazole [6-(difluoromethoxy)-2-[[(3,4-dimethoxy-2-pyridinyl)methyl]sulfinyl]-1H-benzimidazole]
Chen, Shuai; Li, Wei; Tong, Yuan-feng; Hao, Ling-hua; Wu, Song, Zhongguo Xinyao Zazhi, 2009, 18(10), 940-941

Production Method 3

Reaction Conditions
1.1 Reagents: m-Chloroperbenzoic acid Solvents: Dichloromethane ;  145 min, 0 °C; 15 min, 0 °C
Reference
Efficient synthesis of N-oxide derivatives: Substituted 2-(2-(pyridyl-N-oxide)methylsulphinyl)benzimidazoles
Ray, Purna C.; Mittapelli, Vasantha; Rohatgi, Amit; Tyagi, Om Dutt, Synthetic Communications, 2007, 37(17), 2861-2868

Pantoprazole Sulfone N-Oxide Raw materials

Pantoprazole Sulfone N-Oxide Preparation Products

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